Cas no 104121-47-3 (Urea,N-1,2-benzisothiazol-3-yl-N'-butyl-)

• Product Name: Urea,N-1,2-benzisothiazol-3-yl-N'-butyl-
• CAS No: 104121-47-3
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 170335
• PubChem ID: 190719
• Update Time: 2025-04-19

Urea,N-1,2-benzisothiazol-3-yl-N'-butyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-1,2-benzisothiazol-3-yl-N'-butyl-
• 1-(1,2-benzothiazol-3-yl)-3-butylurea
• AC1L4R4Q
• AC1Q5P8V
• ACMC-20cvi3
• AG-J-27269
• AR-1A9716
• CTK4A2725
• KST-1A9894
• 104121-47-3
• Urea, 1-(1,2-benzothiazol-3-yl)-3-butyl-
• DTXSID30146288

• Inchi： 1S/C12H15N3OS/c1-2-3-8-13-12(16)14-11-9-6-4-5-7-10(9)17-15-11/h4-7H,2-3,8H2,1H3,(H2,13,14,15,16)
• InChI Key： KETPEDRTSXCYFB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)NC(NCCCC)=O

Computed Properties

• Exact Mass: 249.09375
• Monoisotopic Mass: 249.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 319.7°C at 760 mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.652
• PSA: 54.02
• LogP: 2.84420